![molecular formula C16H30N2O2 B2405296 Tert-butyl 4-(4-aminocyclohexyl)piperidine-1-carboxylate CAS No. 889947-58-4](/img/structure/B2405296.png)
Tert-butyl 4-(4-aminocyclohexyl)piperidine-1-carboxylate
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Overview
Description
Tert-butyl 4-(4-aminocyclohexyl)piperidine-1-carboxylate is a chemical compound with the CAS Number: 206274-13-7 . It has a molecular weight of 282.43 and its IUPAC name is tert-butyl 4-(cyclohexylamino)-1-piperidinecarboxylate . It is typically stored in a dark place, under an inert atmosphere, at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H30N2O2/c1-16(2,3)20-15(19)18-11-9-14(10-12-18)17-13-7-5-4-6-8-13/h13-14,17H,4-12H2,1-3H3 . This code provides a unique identifier for the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a solid or semi-solid or liquid or lump in its physical form . The compound should be kept in a dark place, under an inert atmosphere, at room temperature .Scientific Research Applications
Synthesis and Intermediates
- Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate is a critical intermediate in the synthesis of biologically active compounds like crizotinib. Its synthesis involves tert-butyl-4-hydroxypiperdine-1-carboxylate as the starting material, with a total yield of 49.9% (Kong et al., 2016).
- Tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, key in synthesizing Vandetanib, is derived from piperidin-4-ylmethanol through acylation, sulfonation, and substitution steps, with a total yield of 20.2% (Min Wang et al., 2015).
Structural and Molecular Studies
- X-ray studies of tert-butyl (6S)-6-isobutyl-2,4-dioxopiperidine-1-carboxylate and tert-butyl (4R,6S)-4-hydroxy-6-isobutyl-2-oxopiperidine-1-carboxylate have revealed significant details about their molecular packing and hydrogen bonds in the crystal structure (Didierjean et al., 2004).
- Tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate's crystal and molecular structure has been determined, providing insights into bond lengths, angles, and spatial arrangement (Mamat et al., 2012).
Biological Activity and Applications
- Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate is an important intermediate for small molecule anticancer drugs, synthesized from piperidin-4-ylmethanol with a total yield of 71.4% (Binliang Zhang et al., 2018).
Corrosion Inhibition
- The novel heterocyclic compound tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate has demonstrated potential as a corrosion inhibitor for carbon steel in 1M HCl solution, with an inhibition efficiency of 91.5% (Praveen et al., 2021).
Safety and Hazards
The compound is considered hazardous. It may cause harm if swallowed, cause severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include wearing protective gloves, clothing, eye protection, and face protection. If swallowed, one should rinse the mouth and avoid inducing vomiting .
Properties
IUPAC Name |
tert-butyl 4-(4-aminocyclohexyl)piperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30N2O2/c1-16(2,3)20-15(19)18-10-8-13(9-11-18)12-4-6-14(17)7-5-12/h12-14H,4-11,17H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPQZFWVHLRUEIY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C2CCC(CC2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.42 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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